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Compound of Interest
Compound Name: 3-Bromo-4-methylbenzaldehyde

Cat. No.: B184093

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Bromo-4-
methylbenzaldehyde, a key intermediate in organic synthesis. An understanding of its
solubility is crucial for efficient reaction setup, purification, and formulation. This document
outlines the known qualitative solubility of the compound, provides a detailed experimental
protocol for quantitative solubility determination, and presents a typical workflow for its
synthesis and purification.

Physicochemical Properties

Before delving into its solubility, a summary of the key physicochemical properties of 3-Bromo-
4-methylbenzaldehyde is presented below.

Property Value

Molecular Formula

CsH7BrO

Molecular Weight 199.04 g/mol [1]

Melting Point 47-52 °C[2]

Boiling Point 79-86 °C at 0.5 Torr[2]

Density 1.490 + 0.06 g/cm3 (Predicted)[2]
Appearance Solid
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Solubility Data

Quantitative solubility data for 3-Bromo-4-methylbenzaldehyde is not readily available in
published literature. However, qualitative assessments indicate its solubility in various common
laboratory solvents. This information is summarized in the table below. For applications
requiring precise solubility values, it is recommended to perform an experimental determination
using the protocol provided in the subsequent section.

Solvent Qualitative Solubility
Methanol Soluble[2]
Common Organic Solvents (e.g., ethers,
Soluble
ketones)
Water Less soluble

Note: The general solubility of aldehydes and ketones in water decreases as the carbon chain
length increases.[3][4][5] Smaller aldehydes are generally soluble in water due to hydrogen
bonding between the carbonyl group and water molecules.[3][4]

Experimental Protocol for Quantitative Solubility
Determination

The following is a detailed methodology for the experimental determination of the solubility of 3-
Bromo-4-methylbenzaldehyde in various solvents. This protocol is based on the widely
accepted isothermal shake-flask method.

Obijective: To determine the equilibrium solubility of 3-Bromo-4-methylbenzaldehyde in a
specific solvent at a controlled temperature.

Materials:
+ 3-Bromo-4-methylbenzaldehyde (high purity)
o Selected solvents (analytical grade)

 Vials with screw caps
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» Thermostatically controlled shaker or incubator
e Syringe filters (e.g., 0.45 um PTFE)
e Analytical balance

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

e Volumetric flasks and pipettes
Procedure:
e Preparation of Standard Solutions:

o Accurately weigh a known amount of 3-Bromo-4-methylbenzaldehyde and dissolve it in
a known volume of the chosen solvent to prepare a stock solution of known concentration.

o Perform serial dilutions of the stock solution to prepare a series of standard solutions of
decreasing concentrations.

e Generation of a Calibration Curve:

o Analyze the standard solutions using a validated analytical method (e.g., HPLC or UV-Vis
spectrophotometry).

o Plot the analytical response (e.g., peak area from HPLC or absorbance from UV-Vis)
against the corresponding concentration of each standard.

o Generate a linear regression curve (calibration curve) and determine its equation (y = mx
+ ¢) and correlation coefficient (R2). An R2 value close to 1 indicates a good linearity.

o Equilibration:

o Add an excess amount of 3-Bromo-4-methylbenzaldehyde to a vial containing a known
volume of the solvent. The presence of undissolved solid is essential to ensure saturation.

o Seal the vial tightly to prevent solvent evaporation.
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o Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g.,
25 °C).

o Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium
is reached. To confirm equilibrium, samples can be taken at different time points (e.g., 24,
48, and 72 hours) and analyzed until the concentration remains constant.

o Sample Collection and Preparation:
o Once equilibrium is achieved, stop the agitation and allow the excess solid to settle.
o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the sample through a syringe filter to remove any undissolved solid
particles.

o Accurately dilute the filtered sample with the solvent to a concentration that falls within the
range of the calibration curve.

o Sample Analysis and Calculation:

o Analyze the diluted sample using the same analytical method used for the standard
solutions.

o Determine the concentration of 3-Bromo-4-methylbenzaldehyde in the diluted sample
using the equation of the calibration curve.

o Calculate the original concentration in the saturated solution by multiplying the measured
concentration by the dilution factor. This value represents the solubility of 3-Bromo-4-
methylbenzaldehyde in the chosen solvent at the specified temperature.

Synthesis and Purification Workflow

The following diagram illustrates a general workflow for the synthesis and purification of a
substituted benzaldehyde, such as 3-Bromo-4-methylbenzaldehyde, which often involves the
bromination of a corresponding toluene derivative followed by oxidation and purification.
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Caption: A representative workflow for the synthesis and purification of 3-Bromo-4-
methylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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